Cas no 2138386-41-9 ((1-methoxycycloheptyl)methyl(3-methylbutyl)amine)

• Product Name: (1-methoxycycloheptyl)methyl(3-methylbutyl)amine
• CAS No: 2138386-41-9
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5611319
• PubChem ID: 165488060
• Update Time: 2025-09-28

(1-methoxycycloheptyl)methyl(3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• 2138386-41-9
• [(1-methoxycycloheptyl)methyl](3-methylbutyl)amine
• EN300-842086
• (1-methoxycycloheptyl)methyl(3-methylbutyl)amine

• Inchi： 1S/C14H29NO/c1-13(2)8-11-15-12-14(16-3)9-6-4-5-7-10-14/h13,15H,4-12H2,1-3H3
• InChI Key： HROFFMIVIZKXSP-UHFFFAOYSA-N
• SMILES： O(C)C1(CNCCC(C)C)CCCCCC1

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on (1-methoxycycloheptyl)methyl(3-methylbutyl)amine

Introduction to (1-methoxycycloheptyl)methyl(3-methylbutyl)amine and Its Applications in Modern Chemical Research

(1-methoxycycloheptyl)methyl(3-methylbutyl)amine, CAS no. 2138386-41-9) is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by its cycloheptyl and alkylamine moieties, represents a fascinating subject of study for researchers exploring novel synthetic pathways and pharmacological interactions.

The molecular structure of (1-methoxycycloheptyl)methyl(3-methylbutyl)amine consists of a cycloheptane ring substituted with a methoxy group at the 1-position, linked to a tertiary amine group. The presence of the tertiary amine functionality makes this compound a versatile intermediate in organic synthesis, particularly in the development of more complex molecules. The (3-methylbutyl) side chain further enhances the compound's reactivity, allowing for diverse chemical modifications that can tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally unique amines. The cycloalkylamine core of (1-methoxycycloheptyl)methyl(3-methylbutyl)amine has shown promise in preliminary studies as a scaffold for developing new therapeutic agents. Researchers have been particularly intrigued by its ability to interact with various biological targets, including enzymes and receptors involved in neurological and cardiovascular functions. The methoxy group on the cycloheptane ring may also play a crucial role in modulating these interactions, offering a pathway to fine-tune the compound's bioactivity.

One of the most exciting areas of research involving (1-methoxycycloheptyl)methyl(3-methylbutyl)amine is its potential application in drug discovery. The compound's structural features make it an attractive candidate for further development into novel pharmaceuticals. For instance, its ability to mimic natural bioactive molecules could lead to the creation of drugs with enhanced efficacy and reduced side effects. Additionally, the compound's stability under various chemical conditions makes it suitable for use in multi-step synthetic routes, where it can serve as a reliable intermediate.

The synthesis of (1-methoxycycloheptyl)methyl(3-methylbutyl)amine is another area where researchers have made significant advancements. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cross-coupling reactions have been employed to construct its complex framework. These advancements not only facilitate laboratory-scale production but also open doors for large-scale synthesis, making it more accessible for industrial applications.

In addition to its pharmacological potential, (1-methoxycycloheptyl)methyl(3-methylbutyl)amine has shown promise in materials science research. Its unique molecular structure allows it to act as a building block for creating novel polymers and materials with tailored properties. For example, researchers have explored its use in developing liquid crystals and organic semiconductors, where its ability to form stable supramolecular structures is highly beneficial. These applications highlight the compound's versatility beyond traditional pharmaceuticals.

The safety profile of (1-methoxycycloheptyl)methyl(3-methylbutyl)amine is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have generally shown that the compound is well-tolerated at moderate doses, making it suitable for further development into therapeutic agents. However, as with any chemical compound, careful consideration must be given to potential long-term effects and interactions with other substances.

The future directions for research on (1-methoxycycloheptyl)methyl(3-methylbutyl)amine are vast and promising. Ongoing studies aim to uncover new applications in areas such as agrochemicals, where its structural features could lead to the development of more effective pesticides and herbicides. Furthermore, researchers are exploring its potential as an intermediate in the synthesis of advanced materials, including those used in electronics and renewable energy technologies.

In conclusion, (1-methoxycycloheptyl)methyl(3-methylbutyl)amine (CAS no. 2138386-41-9) is a multifaceted compound with significant potential across various fields of chemical research. Its unique structural properties make it an invaluable tool for drug discovery, materials science, and synthetic chemistry. As our understanding of its capabilities continues to grow, so too will its applications in addressing some of the most pressing challenges in modern science and industry.